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Compound of Interest

Compound Name: N-Boc-N-methyl-aminoethanol

Cat. No.: B154590

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of N-Boc-N-methyl-aminoethanol, a common intermediate
in pharmaceutical and agrochemical synthesis. Adherence to these protocols is critical for
laboratory safety and environmental protection.

Safety and Handling First

Before initiating any disposal procedures, it is crucial to handle N-Boc-N-methyl-
aminoethanol with appropriate safety measures. This compound is known to cause skin and
eye irritation and may cause respiratory irritation.[1][2] It is also harmful if swallowed or in
contact with skin.[3] Always work in a well-ventilated area, preferably under a chemical fume
hood, and wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for N-Boc-N-methyl-aminoethanol,
providing a quick reference for its physical and chemical properties.
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Property Value Source
Molecular Formula C8H17NO3 [51[6]
Molecular Weight 175.23 g/mol [5]
Appearance Light yellow to colorless oil [6]
Density 1.012 g/cm3 (at 25 °C) [7]
Boiling Point 170 °C [7]
Melting Point 10-11°C [7]
Storage Temperature 0-8 °C or -20°C [11[61[8]

Step-by-Step Disposal Protocol

The proper disposal of N-Boc-N-methyl-aminoethanol must be carried out in accordance with
local, state, and federal regulations. The following protocol provides a general framework for its
safe disposal.

1. Waste ldentification and Segregation:

o Categorize: Classify waste containing N-Boc-N-methyl-aminoethanol as hazardous
chemical waste.

e Segregate: Do not mix this waste with other waste streams, especially incompatible
materials such as acids, strong oxidizing agents, and bases.[4][9] Keep it in its original or a
compatible, properly labeled container.

2. Containerization:

o Select an Appropriate Container: Use a chemically resistant container, such as a high-
density polyethylene (HDPE) or glass bottle, that is in good condition and has a secure, leak-
proof cap.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"N-Boc-N-methyl-aminoethanol,” and any associated hazard symbols (e.g., corrosive,
irritant).
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3. Small Spills and Residue Management:
e Absorb Spills: For small spills, use an inert absorbent material like vermiculite or sand.[2][4]

o Collection: Carefully collect the absorbed material and place it into the designated hazardous
waste container.[10]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g.,
isopropanol, ethanol) followed by soap and water. Collect all cleaning materials as
hazardous waste.

4. Final Disposal:

e Engage a Professional Service: Arrange for the collection and disposal of the hazardous
waste through a licensed environmental waste management company. Do not attempt to
dispose of this chemical down the drain or in regular trash.[3][10]

o Documentation: Maintain a record of the waste generated, including the chemical name,
quantity, and date of disposal, in a laboratory waste log.

o Storage Pending Disposal: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure hazardous waste accumulation area, away from incompatible
materials.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural flow for the safe disposal of N-Boc-N-methyl-
aminoethanol.

Caption: Disposal workflow for N-Boc-N-methyl-aminoethanol.
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Caption: Spill response procedure for N-Boc-N-methyl-aminoethanol.

By adhering to these detailed procedures, laboratory personnel can significantly mitigate the
risks associated with the disposal of N-Boc-N-methyl-aminoethanol, fostering a safer and
more compliant research environment. Always consult your institution's specific safety
guidelines and the most current Safety Data Sheet (SDS) for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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